7,12-Dioxaspiro[5.6]dodec-9-ene

• CAS No.: 4747-01-7
• Molecular Formula: C10H16O2
• Molecular Weight: 168.23 g/mol
• IUPAC Name: 7,12-dioxaspiro[5.6]dodec-9-ene
• InChI: InChI=1S/C10H16O2/c1-2-6-10(7-3-1)11-8-4-5-9-12-10/h4-5H,1-3,6-9H2
• InChI Key: CTCFVVBASGCJPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)OCC=CCO2

Description

7,12-Dioxaspiro[5.6]dodec-9-ene is a useful research compound. Its molecular formula is C10H16O2 and its molecular weight is 168.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Cis-but-2-ene, 4-diol (50 g), cyclohexanone (50 g) and SNCA catalyst (2.5 g) were refluxed in benzene (75 ml) using a Deanstark water separator. The catalyst was filtered, the solvent evaporated and the residue distilled at 80°-85° C./4 torr to give 7,12-dioxaspiro[5,6]dodec-9-ene of formula III (92%) of the drawings.

Synthesis routes and methods II

Procedure details

Described herein is a process for the preparation of 9 (2-hydroxyethyl)-7, 11-dioxaspiro (5,5) undecane by reacting Cis-but-2-2ene-1,4 diol with cyclohexanone in the presence of a heterogeneous sulphonated nitro coal acid catalyst to obtain 7, 12-dioxaspiro (5,6) dodec-9-ene which is reacted with syngas in the presence of a catalyst, namely RhH (CO) (TPP)3, to obtain 9-formyl-7, 12-dioxaspiro (5,6) dodecane which is reduced and the reduced product is rearranged to yield 9-(2-hydroxyethyl)-7,11-dioxaspiro [5,5] undecane.